2-(1-Tetrazolyl)benzylamine
Cat. No. B2498450
M. Wt: 175.195
InChI Key: KAPGCSIVXSTJOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH3:15][CH2:16][OH:17].[NH3:14].[n:1]1(-[c:6]2[c:7]([C:8]#[N:9])[cH:10][cH:11][cH:12][cH:13]2)[n:2][n:3][n:4][cH:5]1>>[n:1]1(-[c:6]2[c:7]([CH2:8][NH2:9])[cH:10][cH:11][cH:12][cH:13]2)[n:2][n:3][n:4][cH:5]1
|
Inputs
Step One
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#Cc1ccccc1-n1cnnn1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NCc1ccccc1-n1cnnn1
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Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
